4-(3-Oxo-1,3,4,5,6,7-hexahydro-2H-indazol-2-yl)-benzenecarboxylic acid

• IUPAC Name: 4-(3-oxo-4,5,6,7-tetrahydro-1H-indazol-2-yl)benzoic acid
• InChI: InChI=1S/C14H14N2O3/c17-13-11-3-1-2-4-12(11)15-16(13)10-7-5-9(6-8-10)14(18)19/h5-8,15H,1-4H2,(H,18,19)
• InChI Key: NKGWVBMCXMDXSY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C(=O)N(N2)C3=CC=C(C=C3)C(=O)O
• Molecular Formula: C14H14N2O3
• Molecular Weight: 258.27 g/mol
• CAS No.: 866018-45-3

Description

4-(3-Oxo-1,3,4,5,6,7-hexahydro-2H-indazol-2-yl)-benzenecarboxylic acid, also known as 4-OH-indazole-3-carboxylic acid, is a compound found in a variety of organisms, including humans. It is a metabolite of indole-3-carbinol (I3C), a compound found in cruciferous vegetables. 4-OH-indazole-3-carboxylic acid has been studied for its potential therapeutic effects, including its anti-cancer and anti-inflammatory properties. Additionally, it has been found to have various biochemical and physiological effects on the body.

Scientific Research Applications

Metal–Organic Frameworks (MOFs)

• A study by Wang et al. (2012) synthesized a series of Cd(II) Metal–Organic Frameworks using a flexible tripodal ligand and polycarboxylate acids. These MOFs were explored for their photoluminescent properties, indicating potential applications in sensing, catalysis, and light-emitting devices (Wang et al., 2012).

Crystal Structures and Coordination Polymers

• Research on the crystal structures of similar benzoic acid derivatives by Obreza et al. (2012) provided insights into molecular packing and interactions. This information can be vital for designing new materials with specific optical or mechanical properties (Obreza & Perdih, 2012).